Cas no 2227761-99-9 (rac-(1R,2R)-2-(4-bromo-1,2-thiazol-5-yl)cyclopentan-1-ol)

• Product Name: rac-(1R,2R)-2-(4-bromo-1,2-thiazol-5-yl)cyclopentan-1-ol
• CAS No: 2227761-99-9
• MF: C₈H₁₀BrNOS
• MW: 248.140100002289
• CID: 5895899
• PubChem ID: 165601031
• Update Time: 2025-05-24

rac-(1R,2R)-2-(4-bromo-1,2-thiazol-5-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-bromo-1,2-thiazol-5-yl)cyclopentan-1-ol
• EN300-1635589
• 2227761-99-9

• Inchi： 1S/C8H10BrNOS/c9-6-4-10-12-8(6)5-2-1-3-7(5)11/h4-5,7,11H,1-3H2/t5-,7-/m1/s1
• InChI Key： QKMKGXYTDLZKDX-IYSWYEEDSA-N
• SMILES： BrC1C=NSC=1[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 246.96665g/mol
• Monoisotopic Mass: 246.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Additional information on rac-(1R,2R)-2-(4-bromo-1,2-thiazol-5-yl)cyclopentan-1-ol

Comprehensive Overview of rac-(1R,2R)-2-(4-bromo-1,2-thiazol-5-yl)cyclopentan-1-ol (CAS No. 2227761-99-9)

The compound rac-(1R,2R)-2-(4-bromo-1,2-thiazol-5-yl)cyclopentan-1-ol (CAS No. 2227761-99-9) is a chiral organic molecule featuring a cyclopentane ring substituted with a brominated thiazole moiety and a hydroxyl group. Its unique structural attributes make it a subject of interest in medicinal chemistry, agrochemical research, and material science. The presence of both a thiazole ring and a cyclopentanol backbone contributes to its potential as a building block for pharmaceuticals and specialty chemicals. Researchers are particularly intrigued by its stereochemistry, as the (1R,2R) configuration may influence biological activity and selectivity in drug discovery.

In recent years, the demand for brominated heterocycles like this compound has surged due to their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for drug development. The 4-bromo-1,2-thiazole segment acts as a handle for further functionalization, enabling the synthesis of derivatives with tailored properties. This aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized into lead compounds. Additionally, the compound’s potential as a chiral auxiliary or ligand in asymmetric catalysis is being explored, addressing the pharmaceutical industry’s need for enantioselective synthesis.

From an analytical perspective, rac-(1R,2R)-2-(4-bromo-1,2-thiazol-5-yl)cyclopentan-1-ol poses intriguing challenges for characterization. Techniques like NMR spectroscopy, HPLC chiral separation, and X-ray crystallography are often employed to confirm its stereochemistry and purity. The bromine atom’s heavy-atom effect facilitates crystallographic studies, while the hydroxyl group enables hydrogen-bonding interactions, influencing crystal packing. Such insights are critical for quality control in industrial applications, where reproducibility is paramount.

Environmental and regulatory considerations also play a role in the compound’s applications. While not classified as hazardous, its brominated nature warrants scrutiny under green chemistry principles. Researchers are investigating sustainable synthetic routes, such as catalytic bromination or solvent-free reactions, to minimize waste. This reflects broader industry shifts toward eco-friendly synthesis and green pharmaceuticals, topics frequently searched in academic and industrial forums.

In summary, rac-(1R,2R)-2-(4-bromo-1,2-thiazol-5-yl)cyclopentan-1-ol (CAS No. 2227761-99-9) exemplifies the intersection of structural complexity and functional utility. Its relevance spans drug discovery, catalysis, and sustainable chemistry, making it a compelling case study for researchers navigating the evolving landscape of specialty chemicals and molecular design.